2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol
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Description
2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol is a deuterated derivative of norbornane-based ethanol. Its structure features a norbornane (bicyclo[2.2.1]heptane) skeleton substituted at the 4-position with a trideuteriomethoxymethyl group (-CH₂OCD₃) and an ethanol (-CH₂CH₂OH) side chain at the 1-position. Extrapolating from this, the ethanol derivative likely has a molecular formula of C₁₁H₁₇D₃O₂ and a molecular weight of ~187.27 g/mol. The deuterium substitution in the methoxy group may enhance metabolic stability compared to non-deuterated analogues, a property often exploited in pharmaceutical and agrochemical research to prolong biological activity .
Properties
Molecular Formula |
C11H20O2 |
|---|---|
Molecular Weight |
187.29 g/mol |
IUPAC Name |
2-[4-(trideuteriomethoxymethyl)-1-bicyclo[2.2.1]heptanyl]ethanol |
InChI |
InChI=1S/C11H20O2/c1-13-9-11-4-2-10(8-11,3-5-11)6-7-12/h12H,2-9H2,1H3/i1D3 |
InChI Key |
WGSCXWBITZVTKB-FIBGUPNXSA-N |
Isomeric SMILES |
[2H]C([2H])([2H])OCC12CCC(C1)(CC2)CCO |
Canonical SMILES |
COCC12CCC(C1)(CC2)CCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of 2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol can be contextualized against related norbornane derivatives and ethanol-containing compounds. Below is a comparative analysis:
Table 1: Structural and Physicochemical Comparison of Selected Compounds
Key Comparative Insights
Structural Rigidity vs. Flexibility: The target compound’s norbornane skeleton imparts steric rigidity, which may influence binding affinity in biological systems or crystallographic behavior . In contrast, aromatic ethanols like 2-(4-Methoxyphenyl)ethanol () exhibit planar aromaticity, enabling π-π interactions but lacking the conformational constraints of bicyclic systems.
Deuterium Effects: The trideuteriomethoxy group (-OCD₃) in the target compound replaces the non-deuterated methoxy (-OCH₃) group in analogues.
Functional Group Diversity :
- Substituents such as dimethoxyethyl () or methoxyvinyl () alter electronic and steric profiles. For example, the dimethoxyethyl group increases oxygen content and hydrophilicity, while the methoxyvinyl group introduces conjugation and reactivity.
Synthetic and Analytical Considerations :
- The use of SHELX programs () for crystallographic refinement highlights the importance of structural characterization for such compounds. Deuterated derivatives may require specialized synthetic routes, such as isotopic labeling during methoxy group synthesis.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

